Cas no 845289-18-1 (1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone)

• Product Name: 1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone
• CAS No: 845289-18-1
• MF: C₁₃H₁₇BrN₂O
• MW: 297.190882444382
• MDL: MFCD03764734
• CID: 1025039
• PubChem ID: 1516157
• Update Time: 2025-04-20

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone
• SCHEMBL15298888
• VIB28918
• 1-(4-BROMOPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANONE
• MFCD03764734
• A864110
• DTXSID10363951
• 845289-18-1
• BS-24208
• AKOS003943473
• 1-(4-bromophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-one
• DB-249879
• STK522526

• MDL： MFCD03764734
• Inchi： 1S/C13H17BrN2O/c1-15-6-8-16(9-7-15)10-13(17)11-2-4-12(14)5-3-11/h2-5H,6-10H2,1H3
• InChI Key： QUWJRLZWMBASAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 296.05200
• Monoisotopic Mass: 296.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 1.75500